Cas no 89216-25-1 (1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro-)

• Product Name: 1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro-
• CAS No: 89216-25-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 608567
• PubChem ID: 13117677
• Update Time: 2025-04-19

1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolineacetaldehyde, 2-formyl-1,2,3,4-tetrahydro-
• 1-(2-oxoethyl)-3,4-dihydro-1H-isoquinoline-2-carbaldehyde
• 89216-25-1
• DTXSID60519289
• 1-(2-Oxoethyl)-3,4-dihydroisoquinoline-2(1H)-carbaldehyde

• Inchi： 1S/C12H13NO2/c14-8-6-12-11-4-2-1-3-10(11)5-7-13(12)9-15/h1-4,8-9,12H,5-7H2
• InChI Key： BDYYVLIEXYPTTM-UHFFFAOYSA-N
• SMILES： O=CN1CCC2C=CC=CC=2C1CC=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.4Ų